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Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Pentadecanone, a common laboratory chemical. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance. This guide

is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
While 2-Pentadecanone is not classified as a hazardous substance by the Occupational

Safety and Health Administration (OSHA) or under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), standard laboratory safety protocols should

be strictly followed.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

Body Protection: Wear a lab coat or other protective clothing.[1]

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Ensure adequate ventilation in the work area.[2]
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Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling.[2]

In the event of exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[1]

Skin Contact: Wash off immediately with plenty of water.[2]

Inhalation: Move the person to fresh air.[2]

Ingestion: Rinse mouth with water and drink plenty of water afterwards.[1]

Chemical and Physical Properties
A summary of 2-Pentadecanone's properties relevant to its handling and disposal is provided

below.

Property Value

Physical State Solid[1]

Appearance White[1]

Melting Point 39 - 40 °C / 102.2 - 104 °F[1]

Boiling Point 293 - 294 °C / 559.4 - 561.2 °F[1]

Flash Point 144 °C / 291.2 °F[1]

Solubility in water Insoluble[1]

Hazards Not classified as hazardous[1][2]

Step-by-Step Disposal Procedure
Even though 2-Pentadecanone is not classified as hazardous, it should be disposed of as a

chemical waste. Do not dispose of it down the drain or in regular trash.[3][4]
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Waste Characterization: Confirm that the waste is solely 2-Pentadecanone and not mixed

with any hazardous solvents or other chemicals. If it is mixed, it must be treated as

hazardous waste.

Waste Segregation: Keep 2-Pentadecanone waste separate from other chemical waste

streams to avoid accidental reactions.[5][6]

Containerization:

Collect the waste in a clearly labeled, leak-proof container that is compatible with the

chemical.[5][7] The original container is often a suitable choice.

The container must be in good condition and kept closed except when adding waste.[5]

Label the container clearly as "2-Pentadecanone Waste" and indicate the contents.

Storage:

Store the waste container in a designated, well-ventilated waste accumulation area.[2]

Keep it away from incompatible materials, such as strong oxidizing agents.[1]

Disposal:

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.[2][4]

Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-
Pentadecanone.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Pentadecanone.
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Start: 2-Pentadecanone for Disposal

Is the 2-Pentadecanone mixed
with other chemicals?

Treat as Hazardous Waste:
Follow institutional guidelines for

hazardous waste disposal.

Yes

Segregate 2-Pentadecanone Waste

No

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal service.

Package in a labeled,
sealed, and compatible container.

Store in a designated
waste accumulation area.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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